Cas no 571188-81-3 (6-Bromo-8-cyclopentyl-5-methyl-2-(methylsulfinyl)pyrido2,3-dpyrimidin-7(8H)-one)

• Product Name: 6-Bromo-8-cyclopentyl-5-methyl-2-(methylsulfinyl)pyrido2,3-dpyrimidin-7(8H)-one
• CAS No: 571188-81-3
• MF: C₁₄H₁₆BrN₃O₂S
• MW: 370.264740943909
• MDL: MFCD09834001
• CID: 346414
• PubChem ID: 11372127
• Update Time: 2025-07-17

6-Bromo-8-cyclopentyl-5-methyl-2-(methylsulfinyl)pyrido2,3-dpyrimidin-7(8H)-one Chemical and Physical Properties

Names and Identifiers

• Pyrido[2,3-d]pyrimidin-7(8H)-one,6-bromo-8-cyclopentyl-5-methyl-2-(methylsulfinyl)-
• 6-BROMO-8-CYCLOPENTYL-2-METHANESULFINYL-5-METHYL-8H-PYRIDO[2,3-D]PYRIMIDIN-7-ONE
• 6-BROMO-8-CYCLOPENTYL-5-METHYL-2-(METHYLSULFINYL)PYRIDO[2,3-D]PYR
• 6-bromo-8-cyclopentyl-5-methyl-2-(methylsulfinyl)-Pyrido[2,3-d]pyrimidin-7(8H)-one
• 6-bromo-8-cyclopentyl-2-methansulfinyl-5-methyl-8H-pyrido[2,3-d]pyrimidin-7-one
• 6-bromo-8-cyclopentyl-5-methyl-2-methylsulfinylpyrido[2,3-d]pyrimidin-7-one
• AC-29013
• NNPLOKKYGFGHNO-UHFFFAOYSA-N
• 6-bromo-8-cyclopentyl-5-methyl-2-(methylsulfinyl)pyrido[2,3-d]pyrimidin-7(8H)-one
• 6-Bromo-8-cyclopentyl-2-methanesulfinyl-5-methy1-8H-pyrido[2,3-d]pyrimidin-7-one
• SCHEMBL2074839
• 571188-81-3
• 6-Bromo-8-cyclopentyl-2-methanesulfinyl-5-methyl-8H-pyrido[2,3-d]pyrimidin-7-one;
• DB-318065
• 6-Bromo-8-cyclopentyl-2-methylsulfinyl-5-methyl-8H-pyrido[2,3-d]pyrimidin-7-one;
• 6-Bromo-8-cyclopentyl-5-methyl-2- (methylsulfinyl)pyrido[2,3-d]pyrimidin-7(8H)-one
• 6-Bromo-8-cyclopentyl-5-methyl-2-(methylsulfinyl)pyrido2,3-dpyrimidin-7(8H)-one

• MDL： MFCD09834001
• Inchi： 1S/C14H16BrN3O2S/c1-8-10-7-16-14(21(2)20)17-12(10)18(13(19)11(8)15)9-5-3-4-6-9/h7,9H,3-6H2,1-2H3
• InChI Key： NNPLOKKYGFGHNO-UHFFFAOYSA-N
• SMILES： BrC1=C(C)C2=CN=C(N=C2N(C1=O)C1CCCC1)S(C)=O

Computed Properties

• Exact Mass: 369.01466g/mol
• Monoisotopic Mass: 369.01466g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 504
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 82.4Ų

Experimental Properties

• Density: 1.66±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Almost insoluble (0.07 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridopyrimidines Pyrido[2,3-d]pyrimidines

Additional information on 6-Bromo-8-cyclopentyl-5-methyl-2-(methylsulfinyl)pyrido2,3-dpyrimidin-7(8H)-one

Introduction to 6-Bromo-8-cyclopentyl-5-methyl-2-(methylsulfinyl)pyrido2,3-dpyrimidin-7(8H)-one (CAS No. 571188-81-3)

The compound 6-Bromo-8-cyclopentyl-5-methyl-2-(methylsulfinyl)pyrido2,3-dpyrimidin-7(8H)-one (CAS No. 571188-81-3) represents a significant advancement in the field of heterocyclic chemistry and pharmaceutical research. This intricate molecular structure, characterized by its fused pyrido-pyrimidine core and multiple functional groups, has garnered considerable attention due to its potential applications in drug discovery and medicinal chemistry. The presence of a bromo substituent, combined with a cyclopentyl moiety and a methylsulfinyl group, contributes to its unique reactivity and binding properties, making it a valuable scaffold for developing novel therapeutic agents.

In recent years, the exploration of fused heterocyclic systems has emerged as a cornerstone in the design of bioactive molecules. The pyrido-pyrimidine scaffold, in particular, has been extensively studied for its role in modulating various biological pathways. The compound in question (6-Bromo-8-cyclopentyl-5-methyl-2-(methylsulfinyl)pyrido2,3-dpyrimidin-7(8H)-one) exemplifies this trend, offering a versatile platform for structural modifications and functionalization. Its molecular architecture not only enhances its solubility and bioavailability but also facilitates interactions with biological targets, such as enzymes and receptors.

One of the most compelling aspects of this compound is its potential in oncology research. The bromo atom serves as a handle for further chemical manipulation, enabling the synthesis of derivatives with enhanced pharmacological properties. Additionally, the cyclopentyl ring introduces steric bulk, which can be strategically employed to optimize binding affinity to protein targets. Preliminary studies have suggested that this compound exhibits inhibitory activity against certain kinases and other enzymes implicated in cancer progression. These findings align with the broader effort to develop small-molecule inhibitors that disrupt aberrant signaling pathways in tumors.

The methylsulfinyl group further enriches the chemical space of this compound by introducing polarity and hydrogen bonding capabilities. This feature is particularly advantageous for designing molecules that can interact with hydrophilic regions of biological targets. In vitro assays have demonstrated promising results in terms of selectivity and potency, indicating that this compound may serve as a lead candidate for further development. Moreover, its structural complexity suggests that it could exhibit multiple modes of action, providing a strategic advantage in treating multidrug-resistant diseases.

Advances in computational chemistry have played a pivotal role in understanding the behavior of 6-Bromo-8-cyclopentyl-5-methyl-2-(methylsulfinyl)pyrido2,3-dpyrimidin-7(8H)-one. Molecular modeling studies have revealed insights into its binding interactions with potential targets, guiding the optimization process towards higher efficacy and lower toxicity. These simulations have also highlighted key pharmacophoric elements that must be preserved during derivative synthesis. By leveraging cutting-edge computational tools, researchers can accelerate the discovery pipeline and reduce experimental costs.

The synthesis of this compound represents a testament to the ingenuity of modern organic chemistry. Multi-step synthetic routes have been developed to construct the pyrido-pyrimidine core with high precision. Key intermediates are formed through carefully orchestrated reactions that preserve regioselectivity and yield efficiency. The introduction of the bromo, cyclopentyl, and methylsulfinyl groups is achieved through well-established methodologies, ensuring reproducibility and scalability.

In conclusion,6-Bromo-8-cyclopentyl-5-methyl-2-(methylsulfinyl)pyrido2,3-dpyrimidin-7(8H)-one (CAS No. 571188-81-3) stands as a promising candidate in pharmaceutical research due to its unique structural features and biological potential. Its development underscores the importance of heterocyclic chemistry in addressing unmet medical needs. As research progresses, further exploration of its derivatives is expected to yield novel therapeutics with broad therapeutic applications.